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This document provides a detailed overview of the surgical techniques and technologies

developed by Zimmer Biomet (ZBH) for hip arthroplasty. As "ZBH" refers to the company rather

than a single surgical technique, this guide focuses on the application of their key hip

replacement systems, including the G7® Acetabular System, the Taperloc® and Z1® Femoral

Hip Systems, and innovative ancillary technologies such as the HipInsight™ Mixed Reality

Navigation and the iodine-treated iTaperloc® Complete and iG7™ Hip System.

Overview of Zimmer Biomet Hip Arthroplasty
Systems
Zimmer Biomet offers a comprehensive portfolio of products for total hip arthroplasty (THA),

designed to address a wide range of patient anatomies and surgical preferences. These

systems are often used in combination to provide a complete solution for hip joint replacement.

Key Components:

G7® Acetabular System: A modular system for the "socket" part of the hip replacement,

offering a variety of shell, fixation, and bearing options to create a stable joint.

Taperloc® Complete Hip System: A widely used femoral stem with a long clinical history,

designed for cementless fixation and long-term stability.
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Z1® Femoral Hip System: A newer, triple-taper femoral stem designed for initial axial and

rotational stability, compatible with various surgical approaches including the anterior

approach.

HipInsight™ Mixed Reality Navigation System: An FDA-cleared surgical guidance system

that uses mixed-reality glasses to overlay a 3D model of the patient's anatomy during

surgery, aiding in implant positioning.

Iodine-Treated Hip System: A novel implant system featuring a controlled-release iodine

surface treatment on the iTaperloc® Complete and iG7™ Hip System to help prevent

periprosthetic joint infections (PJI).

Quantitative Data from Clinical Studies
The following tables summarize available quantitative data from clinical studies on various

Zimmer Biomet hip arthroplasty products.

Table 1: Clinical Outcomes of the Taperloc® and Taperloc® Complete Femoral Stems

Study Parameter
Taperloc® Full
Profile (TFP)

Taperloc®
Complete Full
Profile (TCFP)

Data Source

2-Year Subsidence

(mm)
0.71 (mean) 0.44 (mean) [1]

**2-Year Retroversion

(°) **
0.56 (mean) -0.13 (mean) [1]

20-Year Survival Rate
98% (revision for any

reason)
N/A [2]

Long-Term Survival

(17.8 years)

93.4% (cemented and

cementless)
N/A [3]

Table 2: Clinical Outcomes of the G7® Acetabular System
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Study Parameter Outcome Data Source

2-Year Survivorship (PPS®

Shell)
100% [4]

Table 3: Incidence of Periprosthetic Joint Infection (PJI)

Condition Incidence Rate Data Source

Primary Total Joint Arthroplasty 1% to 2% [5][6][7]

Experimental Protocols: Surgical Workflows
While specific surgical protocols can vary based on surgeon preference and patient anatomy,

the following outlines a generalized workflow for a total hip arthroplasty using Zimmer Biomet's

integrated technologies.

Pre-Operative Planning with HipInsight™
The HipInsight™ system utilizes a CT-based 3D surgical plan.

Patient Imaging: Obtain a Computed Tomography (CT) scan of the patient's pelvis.

3D Model Generation: A patient-specific 3D model of the pelvic anatomy is created.

Implant Templating: The surgeon uses the 3D model to select the appropriate size and

position of the Zimmer Biomet femoral and acetabular components. Key parameters such as

planned component size, pelvic tilt, leg length, and offset change are determined.[8]

Plan Upload: The final surgical plan is uploaded to the Microsoft HoloLens 2 glasses.

Generalized Surgical Protocol for a Z1® Femoral Hip
System and G7® Acetabular System Procedure
This protocol describes a cementless total hip arthroplasty.
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Patient Positioning and Surgical Approach: The patient is positioned according to the

surgeon's preferred approach (e.g., posterior, direct anterior). The Z1® system is designed to

be compatible with various approaches.[9]

Femoral Neck Resection: The femoral head is dislocated, and the femoral neck is resected

at the level determined during pre-operative planning.[9]

Acetabular Preparation:

The acetabulum is exposed and prepared by removing cartilage and osteophytes.

Reaming of the acetabulum is performed to create a hemispherical socket for the G7®

cup.

G7® Acetabular Component Implantation:

A trial shell is used to confirm size and positioning.

The final G7® acetabular shell is impacted into the prepared acetabulum.

If using the HipInsight™ system, the surgeon can visualize the holographic guide to

ensure accurate cup placement according to the pre-operative plan.[8][10]

Screws may be used for additional fixation if required.

The selected G7® liner (e.g., dual mobility, constrained) is inserted into the shell.

Femoral Preparation:

The femoral canal is opened and prepared using a series of broaches specific to the Z1®

system. This is a "broach-only" technique.[11]

The broaches are sequentially inserted to compact the cancellous bone and achieve a

press-fit.

Z1® Femoral Stem Implantation:

A trial stem and neck are used to assess leg length, offset, and stability.
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The final Z1® femoral stem is inserted into the prepared canal.[9]

Final Reduction and Closure:

The appropriate femoral head is placed on the stem, and the hip is reduced.

Range of motion and stability are assessed.

The surgical incision is closed in layers.

Signaling Pathways and Mechanisms
Mechanism of Action: Iodine-Treated Implants
The Zimmer Biomet iTaperloc® Complete and iG7™ Hip System with iodine technology is

designed to reduce the risk of periprosthetic joint infections (PJI).

Bacterial Adhesion Inhibition: The implant surface has a controlled-release iodine treatment.

[5][12] Iodine is a well-known antiseptic with a broad antibacterial spectrum.[13]

Biofilm Prevention: By inhibiting the initial attachment of bacteria to the implant surface, the

formation of a bacterial biofilm is prevented. Biofilms are a major cause of persistent and

difficult-to-treat implant-related infections.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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